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Compound of Interest

Compound Name: 4-Nonylbenzoic acid

Cat. No.: B1294843

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Nonylbenzoic acid, a compound with applications in materials science and as a synthetic
intermediate. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols for

acquiring such spectra.

Spectroscopic Data Summary

The quantitative spectroscopic data for 4-Nonylbenzoic acid are summarized in the tables
below for clear reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: *H NMR Data for 4-Nonylbenzoic Acid (400 MHz, CDCls)
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. . Coupling
Chemical Shift L . .
Multiplicity Constant (J) Integration Assignment
(3) ppm
Hz

Aromatic (ortho
8.01 d 8.2 2H

to -COOH)

Aromatic (meta
7.26 d 8.2 2H

to -COOH)
2.66 t 7.7 2H Benzylic -CH2-
1.62 m - 2H -CH2-
1.20-1.38 m - 12H -(CH2)s-
0.86 t 6.9 3H Terminal -CHs
Note: The

carboxylic acid
proton (-COOH)
signal is often a
broad singlet and
may not be
distinctly
observed due to
solvent

exchange.

Table 2: 13C NMR Data for 4-Nonylbenzoic Acid (100 MHz, CDCIs)[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1294843?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v81p0033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (6) ppm

Assignment

171.9 Carboxylic Acid (C=0)

149.6 Aromatic (quaternary, C-COOH)
130.4 Aromatic (CH, ortho to -COOH)
128.6 Aromatic (CH, meta to -COOH)
126.7 Aromatic (quaternary, C-alkyl)
36.1 Benzylic -CH2-

31.8 -CH2-

31.1 -CH2-

29.5 -CH2-

29.4 CHa-

29.3 -CHa-

29.2 -CH2-

22.7 -CH2-

141 Terminal -CHs

Infrared (IR) Spectroscopy

Table 3: Infrared (IR) Absorption Data for 4-Nonylbenzoic Acid (Film)[1]
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Wavenumber (cm~?) Intensity Assignment

3072 Medium Aromatic C-H Stretch

2924, 2852 Strong Aliphatic C-H Stretch

2669, 2554 Broad O-H Stretch (Carboxylic Acid)
1683 Strong C=0 Stretch (Carboxylic Acid)
1609, 1575 Medium Aromatic C=C Stretch

1469, 1424 Medium C-H Bending

1321, 1290 Strong C-O Stretch / O-H Bending
945, 859, 758 Medium C-H Out-of-Plane Bending

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for 4-Nonylbenzoic Acid (Electron lonization)[1]

m/z Relative Intensity (%) Assignment
248 56 [M]* (Molecular lon)
177 7 [M - CsHa1]*
149 9 [M - C7Ha1s]*

M - CsH17]* (Benzylic
136 100 E:Ieavage) a '
107 9
92 38
57 14

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data

presented above.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 4-Nonylbenzoic acid (typically 5-10 mg) is dissolved in a deuterated solvent, such
as chloroform-d (CDCIs), in a 5 mm NMR tube.[2] Tetramethylsilane (TMS) is often added as an
internal standard for chemical shift referencing (& = 0.00 ppm).[2][3] The *H and 3C NMR
spectra are recorded on a spectrometer, for instance, at a frequency of 400 MHz for protons
and 100 MHz for carbon-13.[1] Data processing involves Fourier transformation of the free
induction decay (FID), followed by phase and baseline correction.

Infrared (IR) Spectroscopy

The infrared spectrum can be acquired using a Fourier-Transform Infrared (FTIR)
spectrometer.[4] For a solid sample like 4-Nonylbenzoic acid, the data can be obtained by
preparing a thin film of the material. Alternatively, the Attenuated Total Reflectance (ATR)
technique can be used, where the sample is placed in direct contact with a high-refractive-
index crystal (e.g., diamond or zinc selenide). The spectrum is typically recorded over a range
of 4000-400 cm~1.[4]

Mass Spectrometry (MS)

For electron ionization (El) mass spectrometry, a small amount of the sample is introduced into
the mass spectrometer, where it is vaporized and bombarded with a high-energy electron beam
(typically 70 eV). This causes the molecule to ionize and fragment. The resulting positively
charged ions are accelerated and separated based on their mass-to-charge ratio (m/z). The
detector records the abundance of each ion, generating a mass spectrum.[1]

Visualizations

The following diagrams illustrate the workflow for spectroscopic analysis and the chemical
structure of 4-Nonylbenzoic acid with its key mass fragments.
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Caption: General workflow for the spectroscopic analysis of a chemical compound.
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Caption: Structure of 4-Nonylbenzoic acid and key mass spectrometry fragments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 4-Nonylbenzoic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294843#spectroscopic-data-of-4-nonylbenzoic-acid-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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